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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

sodium hydroxide (NaOH) solutions. The dissolution of NaOH in water is a highly exothermic

reaction, and this guide is designed to help you address common challenges and ensure safety

and accuracy in your experiments.

Frequently Asked Questions (FAQs)
Q1: Why does the temperature of my solution increase so dramatically when I dissolve NaOH

in water?

A1: The dissolution of solid sodium hydroxide in water is a highly exothermic process,

meaning it releases a significant amount of heat.[1][2] This occurs because more energy is

released when water molecules hydrate the sodium (Na+) and hydroxide (OH-) ions than is

required to break apart the solid NaOH crystal lattice.[3] The substantial heat released can

cause the solution to heat up rapidly, potentially leading to boiling and splashing if not properly

managed.[1]

Q2: What are the essential safety precautions I must take when preparing NaOH solutions?

A2: Due to the corrosive nature of NaOH and the exothermic reaction, several safety

precautions are critical:[1][4]
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Personal Protective Equipment (PPE): Always wear safety goggles with side shields, a face

shield, a lab coat, and chemical-resistant gloves (nitrile, neoprene, or rubber are

recommended).[5][6]

Proper Mixing Technique:Always add the solid NaOH slowly and in small increments to the

water, never the other way around.[1][3] Adding water to solid NaOH can generate intense

localized heating, causing the solution to boil and erupt violently.

Ventilation: Prepare concentrated solutions in a well-ventilated area or under a fume hood to

avoid inhaling any aerosols that may be generated.[5]

Appropriate Glassware: Use borosilicate glass (e.g., Pyrex) as it is more resistant to thermal

shock.[1] Inspect glassware for any cracks or chips before use.

Cooling: For concentrated solutions, it is advisable to use an ice bath to control the

temperature of the mixing vessel.[1]

Q3: My NaOH solution appears cloudy. What is the cause and how can I fix it?

A3: A cloudy appearance in your NaOH solution is often due to the formation of sodium

carbonate (Na₂CO₃). Sodium hydroxide readily absorbs carbon dioxide (CO₂) from the

atmosphere. This dissolved CO₂ reacts with the NaOH to form the less soluble sodium

carbonate. To minimize this, use deionized or distilled water that has been recently boiled to

remove dissolved CO₂, and store the solution in a tightly sealed container. If you notice

cloudiness, it may be due to impurities like calcium hydroxide in low-quality NaOH reacting with

CO2.

Q4: How can I ensure the concentration of my prepared NaOH solution is accurate?

A4: Solid NaOH is hygroscopic, meaning it readily absorbs moisture from the air, which can

make it difficult to weigh accurately. Additionally, it reacts with atmospheric CO₂ as mentioned

above. For applications requiring high accuracy, it is best practice to:

Prepare a stock solution with an approximate concentration slightly higher than desired.

Standardize the solution by titrating it against a primary standard, such as potassium

hydrogen phthalate (KHP).[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.sarthaks.com/1637545/enthalpy-of-solution-naoh-solid-water-mol-when-naoh-dissolved-water-the-temperature-water
https://chemistry.stackexchange.com/questions/15714/preparation-of-naoh-solution
https://www.thoughtco.com/prepare-sodium-hydroxide-or-naoh-solution-608150
https://www.carolina.com/teacher-resources/Interactive/frequently-asked-questions-about-solution-preparation/tr40701.tr
https://www.sarthaks.com/1637545/enthalpy-of-solution-naoh-solid-water-mol-when-naoh-dissolved-water-the-temperature-water
https://www.thoughtco.com/prepare-sodium-hydroxide-or-naoh-solution-608150
https://www.thoughtco.com/prepare-sodium-hydroxide-or-naoh-solution-608150
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.sarthaks.com/1637545/enthalpy-of-solution-naoh-solid-water-mol-when-naoh-dissolved-water-the-temperature-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the standardized stock solution to the desired final concentration.
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Problem Possible Cause(s) Recommended Solution(s)

Solution is excessively hot,

boiling, or splashing during

preparation.

1. Adding NaOH to water too

quickly. 2. Adding water to

solid NaOH. 3. Inadequate

cooling for the concentration

being prepared.

1. Slow down the rate of

addition of solid NaOH to the

water with continuous stirring.

2. NEVER add water to solid

NaOH. Always add NaOH to

water.[1] 3. Place the mixing

vessel in an ice bath to

dissipate the heat generated.

[1]

Glassware cracked or broke

during preparation.

1. Using non-borosilicate

glassware. 2. Using glassware

with existing cracks or flaws. 3.

Rapid, localized heating.

1. Always use borosilicate

glassware (e.g., Pyrex) for its

thermal resistance.[1] 2.

Thoroughly inspect all

glassware for any

imperfections before use.[1] 3.

Ensure slow addition of NaOH

and continuous stirring to

distribute the heat evenly.

Final concentration of the

solution is lower than

calculated.

1. Inaccurate initial weighing of

NaOH due to its hygroscopic

nature (absorbed water adds

to the weight). 2. Loss of

material during transfer.

1. Weigh the NaOH pellets or

flakes quickly. For high

precision, standardize the

solution after preparation.[5] 2.

Ensure all weighed NaOH is

quantitatively transferred to the

solvent. Rinse the weighing

container with the solvent and

add the rinsing to the solution.

A white precipitate forms in the

solution over time.

1. Absorption of atmospheric

CO₂ leading to the formation of

sodium carbonate (Na₂CO₃).

1. Use CO₂-free water (e.g.,

freshly boiled and cooled

deionized water). 2. Store the

NaOH solution in a tightly

sealed, chemically resistant

container (e.g., polyethylene or
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borosilicate glass with a

stopper).

Quantitative Data
The dissolution of NaOH in water is a highly exothermic process. The following tables provide

data on the heat generated and the resulting temperature increase at various concentrations.

Table 1: Enthalpy of Solution of NaOH in Water at 25°C

NaOH Concentration (wt%) Molarity (mol/L) (approx.)
Enthalpy of Solution
(kJ/mol NaOH)

1 0.25 -42.8

5 1.3 -43.4

10 2.8 -43.8

20 6.2 -43.1

30 10.3 -39.9

40 15.1 -32.8

50 19.1 -23.1

Data compiled from various sources. The enthalpy of solution can vary with the final

concentration.

Table 2: Approximate Temperature Rise When Dissolving Solid NaOH in Water
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Final NaOH Concentration
(wt%)

Grams of NaOH per 100g
of Water

Approximate Final
Temperature (°C) (Starting
from 20°C)

10 11.1 45

20 25 75

30 42.9 95

40 66.7 110

50 100 120

These values are approximate and can be influenced by factors such as the rate of addition,

stirring, and heat loss to the environment.

Experimental Protocol: Preparation of a 1 Molar (1M)
NaOH Solution
This protocol outlines the steps for the safe preparation of a 1 Molar sodium hydroxide
solution.

Materials:

Sodium hydroxide (NaOH) pellets or flakes

Deionized or distilled water

Borosilicate beaker (e.g., Pyrex)

Volumetric flask (1 L)

Graduated cylinder

Glass stirring rod

Weighing boat
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Analytical balance

Safety goggles, face shield, lab coat, and chemical-resistant gloves

Procedure:

Safety First: Put on all required personal protective equipment (PPE).

Measure Water: Using a graduated cylinder, measure approximately 800 mL of deionized

water and transfer it to a 1 L borosilicate beaker.

Weigh NaOH: Place a weighing boat on the analytical balance and tare it. Quickly weigh

40.0 g of NaOH pellets. Note: NaOH is hygroscopic, so it's important to weigh it quickly to

minimize moisture absorption.

Dissolve NaOH: Place the beaker with water on a magnetic stir plate (if available) and add a

stir bar. If not, prepare to stir manually with a glass rod. Slowly and carefully add the weighed

NaOH pellets to the water in small portions while continuously stirring.[1]

Control Temperature: Monitor the temperature of the solution. If it becomes excessively hot,

pause the addition of NaOH and place the beaker in an ice bath to cool down before

proceeding.

Cool to Room Temperature: Once all the NaOH has been added and is fully dissolved,

remove the beaker from the stir plate (and ice bath, if used) and allow the solution to cool to

room temperature. The dissolution process generates significant heat, and the final volume

must be adjusted at a standard temperature for accuracy.

Transfer to Volumetric Flask: Carefully pour the cooled NaOH solution into a 1 L volumetric

flask.

Adjust to Final Volume: Add deionized water to the volumetric flask until the bottom of the

meniscus reaches the 1 L calibration mark.

Homogenize the Solution: Stopper the volumetric flask and invert it several times to ensure

the solution is thoroughly mixed and has a uniform concentration.
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Label and Store: Label the flask clearly with "1 M Sodium Hydroxide," the date of

preparation, and your initials. Store in a tightly sealed, appropriate container.

Process Flow and Troubleshooting Logic
The following diagram illustrates the logical workflow for the safe preparation of NaOH

solutions and provides a visual troubleshooting guide.
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Start: Prepare NaOH Solution

1. Don Personal Protective Equipment (PPE)

End: Solution Prepared Successfully

End: Procedure Halted/Revised

2. Weigh NaOH Quickly and Accurately

3. Measure Water and Place in Beaker

4. Slowly Add NaOH to Water with Stirring

Is Temperature Excessively High?

5. Cool Solution to Room Temperature

6. Transfer to Volumetric Flask

7. Adjust to Final Volume

8. Mix Thoroughly

Is Solution Cloudy?

9. Label and Store Properly

No

Troubleshoot: Use Ice Bath & Slow Addition

Yes

Troubleshoot:
- Use CO2-free water

- Ensure high-purity NaOH

Yes

Is High Accuracy Required?

No

No Standardize with a Primary Standard (e.g., KHP)

Yes

Click to download full resolution via product page

Caption: Workflow for safe NaOH solution preparation and troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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